Cas no 133883-26-8 (Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-)
133883-26-8 structure
Product Name:Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-
CAS No:133883-26-8
MF:C17H19ClN2O
MW:302.798563241959
CID:1234033
PubChem ID:22288039
Update Time:2025-04-20
Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-
- 4-(5-hexylpyrimidin-2-yl)benzoyl chloride
- DTXSID20624404
- SCHEMBL6024538
- 4-(5-Hexyl-pyrimidin-2-yl)-benzoyl chloride
- 133883-26-8
-
- Inchi: 1S/C17H19ClN2O/c1-2-3-4-5-6-13-11-19-17(20-12-13)15-9-7-14(8-10-15)16(18)21/h7-12H,2-6H2,1H3
- InChI Key: IQYGKXCPNZTVLL-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)C1=NC=C(C=N1)CCCCCC)=O
Computed Properties
- Exact Mass: 302.1185909g/mol
- Monoisotopic Mass: 302.1185909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 42.8Ų
Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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